2-(3,5-dinitrobenzamido)-N-methylthiophene-3-carboxamide

• IUPAC Name: 2-[(3,5-dinitrobenzoyl)amino]-N-methylthiophene-3-carboxamide
• InChI: InChI=1S/C13H10N4O6S/c1-14-12(19)10-2-3-24-13(10)15-11(18)7-4-8(16(20)21)6-9(5-7)17(22)23/h2-6H,1H3,(H,14,19)(H,15,18)
• InChI Key: OCRRYCCSPDHFFT-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(SC=C1)NC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C13H10N4O6S
• Molecular Weight: 350.31 g/mol

Description

The compound “2-(3,5-dinitrobenzamido)-N-methylthiophene-3-carboxamide” is a complex organic molecule. It contains a thiophene ring, which is a five-membered ring with one sulfur atom, and a benzamide group, which is a common component in many pharmaceuticals. The presence of the dinitrobenzamido group suggests that this compound may have significant reactivity.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The thiophene and benzamide groups would contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the dinitrobenzamido and thiophene groups. These groups are known to participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the dinitrobenzamido group could make the compound more reactive, while the thiophene group could contribute to its stability.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the presence of the benzamide and thiophene groups, it could be of interest in the field of medicinal chemistry.